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Compound of Interest

Compound Name: ethylsilane

Cat. No.: B1580638 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of ethylsilane in a

laboratory setting. Adherence to these procedures is critical for minimizing risks associated with

this highly reactive and flammable compound.

Hazard Overview
Ethylsilane is a colorless, flammable gas or liquid that is highly reactive and requires careful

handling due to its flammability and potential for hazardous reactions with air and moisture.[1] It

is crucial to handle this substance with stringent safety protocols to prevent ignition and

exposure.

Physicochemical and Hazard Data:

The following table summarizes key hazard and property data for ethylsilane and related

compounds. This information is critical for a comprehensive risk assessment.
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Property Value Reference

Ethylsilane (CAS: 2814-79-1)

Physical State Gas / Liquid [1]

Boiling Point 19 °C [1][2]

Melting Point -180 °C [1]

Vapor Pressure 3080 mmHg at 25°C [1]

Hazard Codes
F+ (Extremely Flammable), Xi

(Irritant)
[1]

Ethyltriethoxysilane (CAS: 78-

07-9)

Physical State Liquid [3]

Flash Point 29 °C / 84.2 °F [3]

Hazard Classification Flammable liquid and vapor [3]

Trichloro(ethyl)silane (CAS:

115-21-9)

Hazard Classification

Highly flammable liquid and

vapor, Harmful if swallowed,

Toxic if inhaled, Causes severe

skin burns and eye damage

[4]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are the primary defense against chemical exposure. The

following equipment is mandatory when handling ethylsilane.

Eye and Face Protection:

Chemical Safety Goggles: Mandatory for all handling procedures.[5]
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Face Shield: A face shield must be worn in addition to goggles during procedures with a

higher risk of splashing.[5]

Hand Protection:

Chemical-Resistant Gloves: Wear neoprene or nitrile rubber gloves.[5]

Glove Inspection: Always inspect gloves for signs of degradation, punctures, or

contamination before use.[5][6] Ensure gloves are suitable for the task by checking for

chemical compatibility and breakthrough time information provided by the supplier.[6]

Skin and Body Protection:

Flame-Resistant Lab Coat: A flame-resistant and antistatic lab coat should be worn over

clothing made of natural fibers like cotton.[5]

Full Coverage: All skin must be covered.[5] Wear closed-toe shoes, preferably chemical-

resistant safety shoes.[5][7]

Respiratory Protection:

Ventilation: All work must be conducted in a well-ventilated area, preferably inside a

certified chemical fume hood.[4][5]

Self-Contained Breathing Apparatus (SCBA): For major fires, spills, or in situations with

insufficient ventilation, wear a self-contained breathing apparatus (SCBA).[8]

Operational Plan: Step-by-Step Handling Protocol
A strict operational plan is essential for the safe handling of ethylsilane. The workflow below

details procedures from preparation to post-handling storage.

Phase 1: Preparation
Work Area Setup:

Ensure all operations are conducted within a certified chemical fume hood.[4][5]
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Verify that a safety shower and eyewash station are unobstructed and immediately

accessible.[6]

Eliminate Ignition Sources:

Remove all potential ignition sources, including open flames, hot surfaces, sparks, and

static discharge risks.[3][4]

Use only explosion-proof electrical, ventilating, and lighting equipment.[3][4][6]

Equipment and Tooling:

Ground and bond all containers and receiving equipment to prevent static electricity

discharge.[6]

Use only non-sparking tools for all operations.[3][5][6]

PPE Inspection:

Don all required PPE as specified in Section 2.

Thoroughly inspect each piece of equipment for damage or contamination before entering

the work area.

Phase 2: Handling Ethylsilane
Inert Atmosphere: When possible, handle and store ethylsilane under an inert gas to

prevent contact with air and moisture.[4]

Avoid Contact: Avoid all contact with skin and eyes.[3][5] Do not breathe vapors or mists.[3]

[4][5]

Safe Transfer: When transferring the chemical, take precautionary measures against static

discharges.[3][6]

Spill Management:
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In the event of a small spill, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite.[5]

Use non-sparking tools to collect the absorbed material and place it into a sealed, properly

labeled container for disposal.[5][9]

For large spills, evacuate the danger area and consult an expert.[4]

Phase 3: Storage and Post-Handling
Container Management: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[3][6][9]

Storage Conditions: Store away from heat, sparks, open flames, and other ignition sources.

[9] The storage area should be a designated flammables area.[3]

Incompatible Materials: Store separately from incompatible materials such as strong

oxidizing agents, alkalis, metal salts, and precious metals.[3][9]

Hygiene:

Immediately remove all contaminated clothing.[4]

Wash hands and any exposed skin thoroughly after handling.[4][6]

Do not eat, drink, or smoke in the work area.[4]

Disposal Plan
The disposal of ethylsilane and its contaminated materials must be handled by a licensed

hazardous waste disposal service.[3][9][10]

Waste Segregation: Designate a specific, sealed, and clearly labeled container for

ethylsilane waste.[10]

Labeling: The container must be clearly labeled as "Hazardous Waste: Ethylsilane" and

include all appropriate hazard pictograms.[10]
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Empty Containers: Handle empty containers with care as residual vapors are flammable and

explosive.[4][9] Do not mix with other waste.[4]

Regulatory Compliance: Dispose of all waste, including contaminated absorbents and empty

containers, in accordance with all local, state, and federal regulations.[5][9] Do not dispose of

waste into the sewer system.[9]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of ethylsilane, from

initial preparation to final disposal.
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Ethylsilane Safe Handling and Disposal Workflow

Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling & Storage

Phase 4: Disposal

Set Up in Fume Hood

Eliminate Ignition Sources

Use Grounded, Non-Sparking Tools

Inspect & Don PPE

Handle Ethylsilane Under Inert Gas

Spill Management Plan Active

Seal Container Tightly

Store in Cool, Dry, Ventilated Area

Decontaminate & Personal Hygiene

Segregate Hazardous Waste

Label Waste Container

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe ethylsilane handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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